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Compound of Interest

Compound Name: Dianil Blue 2R

Cat. No.: B1614283

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the chemical properties of Dianil Blue 2R,
also known by its Colour Index name, C.I. Direct Blue 31. While this document aims to be a
comprehensive resource, it is important to note that detailed biological and experimental data,
such as specific signaling pathway interactions and standardized experimental protocols, are
not extensively available in the current scientific literature.

Core Chemical and Physical Data

Dianil Blue 2R is a disazo dye.[1] Its fundamental chemical and physical properties are
summarized below. There are minor discrepancies in the reported molecular formula and
weight across different databases. The data from PubChem, a comprehensive chemical
database, is presented alongside a variant from another source.

Value (World Dye Variety)

Property Value (PubChem)[2] (]

C.l. Direct Blue 31, Direct Blue o
Synonyms R Dianil Blue 2R, C.I. 23690
Molecular Formula C34H23N4Naz012Ss C34H24NsNas3011Ss
Molecular Weight 844.7 g/mol 843.75 g/mol
CAS Number 5442-09-1 5442-09-1
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Biological Activity and Signaling Pathways

Extensive searches of scientific literature did not yield any specific information regarding the
interaction of Dianil Blue 2R with cellular signaling pathways. As a direct dye, its primary
documented use is in the staining of cellulose-rich materials, with some applications as a
biological stain.[3] The mechanism of action in a biological context is likely related to its
properties as an acidophilic dye, binding to basic cellular components. However, specific
molecular targets or pathway modulations have not been elucidated in the available literature.

Experimental Protocols and Workflows

A specific, validated experimental protocol for the use of Dianil Blue 2R as a biological stain is
not readily available in the reviewed literature. However, based on the general procedures for
direct dyes used in histology, a generalized workflow can be proposed. This should be
considered a template and would require optimization for specific applications.

General Histological Staining Workflow (lllustrative
Example)

This workflow outlines the typical steps for staining paraffin-embedded tissue sections with a
direct dye.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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